Cas no 85557-18-2 (N-(4-Methoxyphenyl)morpholine-4-carbothioamide)

• Product Name: N-(4-Methoxyphenyl)morpholine-4-carbothioamide
• CAS No: 85557-18-2
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 3061851
• PubChem ID: 2807310
• Update Time: 2025-04-21

N-(4-Methoxyphenyl)morpholine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)morpholine-4-carbothioamide
• 85557-18-2
• N-(4-methoxyphenyl)-4-morpholinecarbothioamide
• DTXSID601334357
• N4-(4-methoxyphenyl)morpholine-4-carbothioamide
• STK042056
• HMS551D18
• AKOS003720397
• Maybridge1_003428

• Inchi： 1S/C12H16N2O2S/c1-15-11-4-2-10(3-5-11)13-12(17)14-6-8-16-9-7-14/h2-5H,6-9H2,1H3,(H,13,17)
• InChI Key： BKNKIUTVXFBUIF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OC)N1CCOCC1

Computed Properties

• Exact Mass: 252.09324893Da
• Monoisotopic Mass: 252.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.8Ų